Cas no 3236-71-3 (9,9-Bis (4-Hydroxyphenyl) Fluorene)

• Product name: 9,9-Bis (4-Hydroxyphenyl) Fluorene
• CAS No: 3236-71-3
• MF: C₂₅H₁₈O₂
• MW: 350.40922
• MDL: MFCD00191392
• CID: 43951
• PubChem ID: 24864857

9,9-Bis (4-Hydroxyphenyl) Fluorene Chemical and Physical Properties

Names and Identifiers

• 4,4'-(9H-Fluorene-9,9-diyl)diphenol
• 4,4-(9-Fluorenylidene)diphenol
• 9,9-Bis(4-hydroxyphenyl)fluorene
• 4,4'-(9-Fluorenylidene)diphenol
• 9,9-Bis(Hydroxyphenyl)Fluorene
• bisphenolfluorene
• 9,9'-bis(4-hydroxyphenyl)fluorene
• 9,9-Bis(4-hydroxyphenyl)fluorene (purified by sublimation)
• 4,4′-(9-Fluorenylidene)diphenol
• 9,9-Bis(4-hydroxyphenyl)fluorine
• Bisphenol FL
• Fluorene-9-bisphenol
• 9-Fluorenbisphenol
• 9-Fluorenebisphenol
• Bisphenol fluorenone
• Fluorene-9-bipheno
• Fluorene-9-biphenol
• fluorene-9-bispheno
• FLUORNEN-9-BISPHENOL
• BPFL
• BisP-FL
• 4,4'-(9-Fluorenylidene)diphenol (purified by sublimation)
• DTXSID5037731
• 4,4'-(9h-fluoren-9-ylidene)bisphenol
• 9,9-bis (4-hydroxyphenyl)-fluorene
• 9,9-bis-(4-hydroxyphenyl)-fluorene
• CS-W009810
• AS-13055
• 9,9-bis[4-hydroxyphenyl]fluorene
• 9,9-Bis(p-hydroxyphenyl)fluorene
• 9,9-bis(4-hydroxyphenyl)-9h-fluorene
• SCHEMBL45826
• CHEMBL434829
• 9,9-bis(4'-hydroxyphenyl)fluorene
• 4,4'-(9-Fluorenylidene)diphenol, 97%
• B1715
• 9,9-Bis(4-hydroxyphenyl)fluorene;9,9-Bis(4-hydroxyphenyl)fluorene
• Q-101172
• CHEBI:136855
• AMY043
• NCGC00255689-01
• MFCD00191392
• Tox21_301584
• FT-0634740
• Phenol, 4,4'-(9H-fluoren-9-ylidene)bis-
• 9,9-bis (4-hydroxyphenyl) fluorene
• BP_13
• AC-4552
• AC-4883
• Fluouene-9-bisphenol
• DTXCID3017731
• 3236-71-3
• AKOS005255127
• Q-200568
• 9,9-bis(4-hydroxyphenyl) fluorene
• 4-[9-(4-hydroxyphenyl)-9H-fluoren-9-yl]phenol
• CAS-3236-71-3
• BCP26097
• Q29460410
• SB66591
• BHPF
• Bisphenol FL, analytical standard
• B4834
• A821249
• 4,4'-(9-Fluorenylidene)diphenol, 98%
• NCGC00164160-01
• EC 406-950-6
• 4-[9-(4-hydroxyphenyl)fluoren-9-yl]phenol
• NS00001837
• A10981
• DB-028624
• 9,9-Bis (4-Hydroxyphenyl) Fluorene

• MDL： MFCD00191392
• Inchi： 1S/C25H18O2/c26-19-13-9-17(10-14-19)25(18-11-15-20(27)16-12-18)23-7-3-1-5-21(23)22-6-2-4-8-24(22)25/h1-16,26-27H
• InChI Key： YWFPGFJLYRKYJZ-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C=C1)C1(C2=CC=CC=C2C2=C1C=CC=C2)C1=CC=C(O)C=C1
• BRN： 2060986

Computed Properties

• Exact Mass: 350.13068g/mol
• Surface Charge: 0
• XLogP3: 6
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 350.13068g/mol
• Monoisotopic Mass: 350.13068g/mol
• Topological Polar Surface Area: 40.5Ų
• Heavy Atom Count: 27
• Complexity: 455
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 3
• Surface Charge: 0

Experimental Properties

• Color/Form: Powder
• Density: 1.2880
• Melting Point: 224-226 °C (lit.)
• Boiling Point: 526.4°C at 760 mmHg
• Flash Point: 241ºC
• Refractive Index: 1.71
• PSA: 40.46000
• LogP: 5.46090
• Solubility: Not available

9,9-Bis (4-Hydroxyphenyl) Fluorene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H410
• Warning Statement： P273,P305+P351+P338,P501
• Hazardous Material transportation number：UN 3077 9/PG 3
• WGK Germany：2
• Hazard Category Code： 36/38-50/53
• Safety Instruction： S26-S37-S60-S61
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• HazardClass：IRRITANT
• Risk Phrases：R36/38; R50/53
• PackingGroup：III
• Safety Term：S26;S37;S60;S61

9,9-Bis (4-Hydroxyphenyl) Fluorene Customs Data

• HS CODE：2907299090
• Customs Data：

  China Customs Code:

  2907299090

  Overview:

  2907299090 Other polyphenols,Phenolic alcohol.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2907299090 polyphenols; phenol-alcohols.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

Related Categories

• Material Chemicals High Polymer Materials
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on 9,9-Bis (4-Hydroxyphenyl) Fluorene

Introduction to 9,9-Bis(4-Hydroxyphenyl) Fluorene (CAS No. 3236-71-3)

9,9-Bis(4-Hydroxyphenyl) Fluorene, identified by its Chemical Abstracts Service (CAS) number 3236-71-3, is a significant compound in the realm of organic chemistry and materials science. This fluorene derivative, characterized by its two hydroxyphenyl groups attached at the 9-position, has garnered considerable attention due to its unique structural and functional properties. The presence of hydroxyl groups at the para position of the phenyl rings introduces both solubility enhancements and potential for further chemical modifications, making it a versatile precursor in synthetic chemistry.

The molecular structure of 9,9-Bis(4-Hydroxyphenyl) Fluorene consists of a central fluorene core flanked by two phenolic units. This arrangement imparts a balance of rigidity and reactivity, enabling its application in various domains such as polymer science, optoelectronics, and pharmaceuticals. The compound's ability to undergo cross-coupling reactions, particularly Suzuki-Miyaura couplings, has been exploited to create conjugated polymers with tailored electronic properties.

Recent advancements in the field have highlighted the role of 9,9-Bis(4-Hydroxyphenyl) Fluorene in the development of organic semiconductors. Researchers have demonstrated its efficacy in forming polyfluorenes with enhanced charge transport capabilities, which are crucial for applications in organic light-emitting diodes (OLEDs) and organic field-effect transistors (OFETs). The hydroxyl groups not only improve solubility but also facilitate polymerization under mild conditions, reducing the need for harsh solvents or catalysts.

In the pharmaceutical sector, 9,9-Bis(4-Hydroxyphenyl) Fluorene has been explored as a building block for drug candidates. Its rigid fluorene backbone provides structural stability, while the hydroxyl functionalities allow for hydrogen bonding interactions with biological targets. Studies have indicated potential applications in anti-inflammatory and anticancer therapies, where the compound's ability to modulate enzyme activity is being investigated. The synthesis of derivatives such as 9,9-Bis(4-Hydroxyphenyl) Fluorene-based prodrugs has shown promise in improving bioavailability and targeted delivery.

The compound's photophysical properties have also been a subject of extensive research. 9,9-Bis(4-Hydroxyphenyl) Fluorene exhibits strong fluorescence emissions, which make it suitable for use as a fluorescent probe in bioimaging applications. Researchers have leveraged its bright and stable emission profile to track biological processes in real-time. Additionally, its photochemical stability under various conditions has been exploited in photodynamic therapy (PDT), where controlled release of reactive oxygen species is essential for destroying cancer cells.

From an industrial perspective, 9,9-Bis(4-Hydroxyphenyl) Fluorene serves as a key intermediate in the production of high-performance materials. Its incorporation into polymers enhances thermal stability and mechanical strength, making it valuable for applications in aerospace and automotive industries. Furthermore, its role in creating liquid crystals with specific dielectric constants has been explored for display technologies.

The environmental impact of using 9,9-Bis(4-Hydroxyphenyl) Fluorene has also been considered. Efforts have been made to develop greener synthetic routes that minimize waste and reduce energy consumption. Biocatalytic methods have been investigated as alternatives to traditional chemical synthesis, aligning with global sustainability goals.

In conclusion, 9,9-Bis(4-Hydroxyphenyl) Fluorene (CAS No. 3236-71-3) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features enable diverse functionalities, from enhancing electronic properties in semiconductors to serving as a precursor for pharmaceuticals and advanced materials. As research continues to uncover new possibilities, 9,9-Bis(4-Hydroxyphenyl) Fluorene is poised to remain at the forefront of innovation in organic chemistry and materials science.